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Compound of Interest

Compound Name:
3-Bromomethyl-1,5,5-

trimethylhydantoin

Cat. No.: B1278383 Get Quote

Technical Guide: 1-Bromo-3-chloro-5,5-
dimethylhydantoin (BCDMH)
CAS Number: 16079-88-2[1][2][3]

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 1-Bromo-3-chloro-5,5-

dimethylhydantoin (BCDMH), focusing on its chemical identity, safety data, and handling

protocols.

Chemical and Physical Properties
1-Bromo-3-chloro-5,5-dimethylhydantoin is a heterocyclic organic compound used extensively

as a disinfectant and biocide.[4] It is a stable source of both chlorine and bromine.[5] The

quantitative physical and chemical properties of BCDMH are summarized in the table below.
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Property Value

Molecular Formula C₅H₆BrClN₂O₂[2][3][6]

Molecular Weight 241.47 g/mol [2][6]

Appearance
White to off-white crystalline powder or

granules.[2][7]

Odor Faint halogen or acetone-like odor.[1][8]

Melting Point 158 - 164 °C (Decomposes).[7][8][9]

Solubility in Water 0.15 g / 100 mL (at 20-25 °C).[5][8][9]

Density 1.8 - 2.0 g/cm³.[8][9]

Vapor Pressure 6.61 x 10⁻⁶ mm Hg.[2][8]

Log Kow (Octanol/Water Partition Coeff.) 0.35.[1][8]

pH ~3.5 (0.15% aqueous solution).[9][10]

Safety and Hazard Data
BCDMH is classified as a hazardous substance. It is an oxidizing agent, corrosive, and harmful

if swallowed or inhaled. The Globally Harmonized System (GHS) classification and associated

toxicological data are detailed below.

GHS Hazard Summary
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Category Code Hazard Statement Pictogram

Oxidizing Solid H272
May intensify fire;

oxidizer.[3][6][9][11]
🔥

Acute Toxicity (Oral) H302
Harmful if swallowed.

[3][6][9][11]
❗

Skin Corrosion H314

Causes severe skin

burns and eye

damage.[3][6][9][11]

corrosive

Skin Sensitization H317
May cause an allergic

skin reaction.[3][5][11]
❗

Acute Toxicity

(Inhalation)
H332

Harmful if inhaled.[3]

[5]
❗

Aquatic Hazard

(Acute)
H400

Very toxic to aquatic

life.[3][6][9][11]
পরিবেশ

Carcinogenicity H351
Suspected of causing

cancer.[3]
⚕️

EU Specific Hazard EUH031

Contact with acids

liberates toxic gas.[6]

[8]

(None)

Signal Word: Danger[5][11]

Quantitative Toxicological Data
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Metric Species Route Value

LD₅₀ Rat Oral
578 - 1390 mg/kg[7]

[11]

LD₅₀ Rabbit Dermal > 2000 mg/kg[7][11]

LC₅₀ Rat Inhalation 168 mg/m³[2]

LC₅₀ Fish Aquatic
0.26 - 0.4 mg/L (96h)

[11]

EC₅₀ Crustacea Aquatic 0.2 mg/L (96h)[11]

NOAEL Rabbit Oral

100 mg/kg/day (for

surrogate 5,5-

dimethylhydantoin)[3]

[6]

ITSL (Human) Inhalation
2 µg/m³ (8-hour

average)[1][7]

Experimental Protocols and Procedures
Strict adherence to safety protocols is mandatory when handling BCDMH. The following

sections provide detailed methodologies for its use, storage, and emergency response.

Safe Handling and Personal Protective Equipment (PPE)
Objective: To prevent personnel exposure and cross-contamination during handling.

Methodology:

Ventilation: All handling of BCDMH powder must occur in a well-ventilated area, preferably

within a certified chemical fume hood.[12]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources. It is an oxidizer and can intensify fires.[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.egle.state.mi.us/aps/downloads/ATSL/126-06-7/126-06-7_8hr_ITSL.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10136_msds.pdf
https://www.egle.state.mi.us/aps/downloads/ATSL/126-06-7/126-06-7_8hr_ITSL.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10136_msds.pdf
https://haz-map.com/Agents/9442
https://store.apolloscientific.co.uk/storage/msds/OR10136_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10136_msds.pdf
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://d2evkimvhatqav.cloudfront.net/documents/BCDMH_Fact_Sheet_2019.pdf?v=1594928587
https://www.chemicalbook.com/msds/1-bromo-3-chloro-5-5-dimethylhydantoin.htm
https://www.egle.state.mi.us/aps/downloads/ATSL/126-06-7/126-06-7_8hr_ITSL.pdf
https://towerwater-sds.s3.amazonaws.com/Biocides-Biodispersants/83451-03_BromicideGranules_SDS.d20200603-u160100.pdf
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://en.wikipedia.org/wiki/BCDMH
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contamination: Do not allow BCDMH to contact combustible materials, organic matter,

acids, bases, or moisture.[1][8][13] Such contact can generate heat, hazardous gases, and

potentially lead to fire or explosion.[1]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., PVC).[8]

Eye Protection: Use chemical safety goggles and a face shield.[3][12]

Skin and Body Protection: Wear a lab coat or chemical-resistant apron. For large

quantities, full-body protective clothing may be necessary.[3]

Respiratory Protection: If dust is generated outside of a fume hood, use a NIOSH-

approved particulate respirator.[12]

Hygiene: Do not eat, drink, or smoke in areas where BCDMH is handled. Wash hands and

exposed skin thoroughly after handling.[3][9]

Storage Protocol
Objective: To ensure the stable and safe storage of BCDMH, preventing degradation and

hazardous reactions.

Methodology:

Container: Store in the original, tightly sealed container.[13]

Location: Store in a cool, dry, dark, and well-ventilated area.[9][12]

Segregation: Store locked up and segregated from incompatible materials, including

combustible substances, organic materials, acids, strong bases, and moisture.[3][9][13]

Spill Containment: Ensure the storage area has secondary containment to manage potential

spills.

Spill Response Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.chemicalbook.com/msds/1-bromo-3-chloro-5-5-dimethylhydantoin.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-bromo-3-chloro-5%2C5-dimethylhydantoin
https://www.argoint.co.nz/products-services/pool-chemicals/bromo-3-chloro-5-5-dimethylhydantoin-bcdmh/
https://www.chemicalbook.com/msds/1-bromo-3-chloro-5-5-dimethylhydantoin.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-bromo-3-chloro-5%2C5-dimethylhydantoin
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://towerwater-sds.s3.amazonaws.com/Biocides-Biodispersants/83451-03_BromicideGranules_SDS.d20200603-u160100.pdf
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://towerwater-sds.s3.amazonaws.com/Biocides-Biodispersants/83451-03_BromicideGranules_SDS.d20200603-u160100.pdf
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://pubmed.ncbi.nlm.nih.gov/22108327/
https://www.argoint.co.nz/products-services/pool-chemicals/bromo-3-chloro-5-5-dimethylhydantoin-bcdmh/
https://pubmed.ncbi.nlm.nih.gov/22108327/
https://towerwater-sds.s3.amazonaws.com/Biocides-Biodispersants/83451-03_BromicideGranules_SDS.d20200603-u160100.pdf
https://des.sc.gov/sites/scdph/files/media/document/NSF%20Fact%20Sheet_0.pdf
https://pubmed.ncbi.nlm.nih.gov/22108327/
https://www.argoint.co.nz/products-services/pool-chemicals/bromo-3-chloro-5-5-dimethylhydantoin-bcdmh/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To safely clean and decontaminate a BCDMH spill.

Methodology:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Increase ventilation to the area.

Control Ignition: Extinguish all ignition sources.

PPE: Don appropriate PPE as described in section 3.1.

Containment: Prevent the spill from entering drains or waterways.

Cleanup:

Carefully scoop up the spilled solid material.

Use a clean, inert, and dry absorbent material such as sand or earth to contain the spill.

[11]

CRITICAL: NEVER use organic absorbents like sawdust, paper, or cloth, as this may

result in fire.[11]

Collection: Place the spilled material and absorbent into a labeled, sealable container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with water, collecting the cleaning water for

proper disposal.

First Aid Measures
Objective: To provide immediate care following exposure to BCDMH.

Methodology:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3][9]
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention as the material

causes chemical burns.[3][9][14]

Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running

water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[3][9][14]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. If the person is conscious, give

a few glasses of water to drink. Seek immediate medical attention.[3][9]

Visualized Data and Workflows
The following diagrams illustrate key relationships and processes involving BCDMH.

Mechanism of Action in Water

BCDMH
(C₅H₆BrClN₂O₂)

Slow Reaction

Water
(H₂O)

Hypobromous Acid
(HOBr)

- Biocidal Agent -

Releases

Hypochlorous Acid
(HOCl)

- Biocidal Agent -

Releases

5,5-Dimethylhydantoin
(C₅H₈N₂O₂)

Releases

Click to download full resolution via product page

Caption: BCDMH reacts with water to release its active biocidal agents.
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Hazard Relationship and Required Controls

Inherent Hazards

Mandatory Controls

Oxidizer

H272: May intensify fire

Storage Controls

Keep from combustibles, heat, acids

Requires

Spill Response

Use inert absorbent (e.g., sand)

Dictates

Corrosive

H314: Causes severe burns

Handling Controls

Use PPE (Gloves, Goggles, Respirator)

Requires

Acutely Toxic

H302/H332: Harmful if swallowed/inhaled

Requires

Click to download full resolution via product page

Caption: Logical links between BCDMH hazards and necessary safety controls.
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Experimental Workflow for Safe Handling

Start: Prepare for Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Confirm Proper Ventilation
(Fume Hood Active)

3. Weigh BCDMH in Hood

4. Transfer to Reaction Vessel

5. Clean & Decontaminate Workspace

6. Dispose of Waste & Contaminated PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for handling BCDMH in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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